molecular formula C8H9Cl2N3O4S B2982025 N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide CAS No. 1259202-09-9

N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide

Cat. No. B2982025
CAS RN: 1259202-09-9
M. Wt: 314.14
InChI Key: GTUKXEZBUKBOQT-UHFFFAOYSA-N
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Description

N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide, also known as DPC, is a chemical compound that has been widely used in scientific research. DPC is a potent inhibitor of protein tyrosine phosphatases (PTPs) and has been shown to have significant effects on various biological processes.

Mechanism of Action

The mechanism of action of N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide involves the inhibition of PTPs. PTPs are enzymes that remove phosphate groups from proteins, leading to the deactivation of signaling pathways. N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide binds to the active site of PTPs, preventing them from removing phosphate groups from proteins. This results in the activation of signaling pathways and changes in cellular processes.
Biochemical and Physiological Effects:
N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide has been shown to have significant effects on various biological processes. It has been shown to induce apoptosis in cancer cells, inhibit the growth of bacteria, and reduce inflammation. N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide has also been shown to improve insulin sensitivity and reduce blood glucose levels in diabetic mice.

Advantages and Limitations for Lab Experiments

One of the advantages of using N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide in lab experiments is its specificity towards PTPs. N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide only inhibits the activity of PTPs and does not affect other enzymes or proteins. However, one of the limitations of using N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide is its toxicity. N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide has been shown to be toxic to cells at high concentrations, which can limit its use in some experiments.

Future Directions

There are several future directions for the research on N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide. One direction is to study the effects of N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide on specific signaling pathways and cellular processes. Another direction is to develop more potent and selective inhibitors of PTPs that can be used in clinical settings. Additionally, the development of new methods for the synthesis of N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide and other PTP inhibitors can also be explored.
Conclusion:
In conclusion, N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide is a potent inhibitor of PTPs that has been widely used in scientific research. Its mechanism of action involves the inhibition of PTPs, leading to the activation of signaling pathways and changes in cellular processes. N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide has significant effects on various biological processes and has several advantages and limitations for lab experiments. The future directions for research on N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide include studying its effects on specific signaling pathways and cellular processes, developing more potent and selective inhibitors of PTPs, and exploring new methods for the synthesis of PTP inhibitors.

Synthesis Methods

N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide can be synthesized by reacting 2,6-dichloro-3-pyridinesulfonyl chloride with ethoxycarbohydrazide in the presence of a base. The reaction results in the formation of N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide as a white solid, which can be purified by recrystallization.

Scientific Research Applications

N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide has been extensively used in scientific research as a tool to study the role of PTPs in various biological processes. PTPs are enzymes that play a crucial role in the regulation of cell signaling pathways. N'-[(2,6-dichloropyridin-3-yl)sulfonyl]ethoxycarbohydrazide has been shown to inhibit the activity of PTPs, leading to the activation of signaling pathways and changes in cellular processes.

properties

IUPAC Name

ethyl N-[(2,6-dichloropyridin-3-yl)sulfonylamino]carbamate
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9Cl2N3O4S/c1-2-17-8(14)12-13-18(15,16)5-3-4-6(9)11-7(5)10/h3-4,13H,2H2,1H3,(H,12,14)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GTUKXEZBUKBOQT-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)NNS(=O)(=O)C1=C(N=C(C=C1)Cl)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9Cl2N3O4S
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

314.15 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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